Cas no 25030-04-0 (5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI))
25030-04-0 structure
Product Name:5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI)
CAS No:25030-04-0
MF:C10H14N5O8P
MW:363.22062253952
CID:265485
PubChem ID:193604
Update Time:2025-04-19
5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI)
- 8-hydroxyadenonine 5'-monophosphate
- DTXSID70947892
- 8-oxoadenosine 5'-(dihydrogen phosphate)
- 8-Hydroxyadenosine 5'-monophosphate
- 8OP
- 25030-04-0
- SCHEMBL9614573
- Q27456901
- {[(2R,3S,4R,5R)-5-(6-amino-8-oxo-8,9-dihydro-7H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
- ((2R,3S,4R,5R)-5-(6-Amino-8-oxo-7H-purin-9(8H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
- 6-Amino-9-(5-O-phosphonopentofuranosyl)-9H-purin-8-ol
- 5'-Adenylic acid, 7,8-dihydro-8-oxo-
- 8-Hydroxy-amp
- [(2r,3s,4r,5r)-5-(6-Azanyl-8-Oxo-7h-Purin-9-Yl)-3,4-Dihydroxy-Oxolan-2-Yl]methyl Dihydrogen Phosphate
-
- Inchi: 1S/C10H14N5O8P/c11-7-4-8(13-2-12-7)15(10(18)14-4)9-6(17)5(16)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,14,18)(H2,11,12,13)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
- InChI Key: JPZDUYBDBSYCDZ-UUOKFMHZSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(NC3C(N)=NC=NC2=3)=O)O1)O)O
Computed Properties
- Exact Mass: 363.05812
- Monoisotopic Mass: 363.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.1
- Topological Polar Surface Area: 201Ų
Experimental Properties
- Density: 1.965
- Refractive Index: 1.737
- PSA: 200.59
- LogP: -1.57620
5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
25030-04-0 (5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI)) Related Products
- 62268-76-2(Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-oxo-)
- 3868-35-7(N-[9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-oxo-7h-purin-6-yl]acetamide)
- 29851-57-8(Adenosine,7,8-dihydro-8-oxo-)
- 62086-56-0(Adenosine,2',3'-anhydro-7,8-dihydro-8-oxo- (9CI))
- 62086-58-2(Adenosine, N-benzoyl-7,8-dihydro-8-oxo-)
- 27963-79-7(Adenosine,7,8-dihydro-7-methyl-8-oxo- (9CI))
- 59924-55-9(Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-thioxo-)
- 88420-72-8(Adenosine, 7,8-dihydro-7-methyl-2',3'-O-(1-methylethylidene)-8-oxo- (9CI))
- 31356-95-3(7,8-dihydro-8-oxoadenosine-3':5'-cyclic monophosphate)
- 62086-57-1(Adenosine,2',3'-anhydro-N-benzoyl-7,8-dihydro-8-oxo- (9CI))
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